4-sec-butyl-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide

• IUPAC Name: 4-butan-2-yl-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide
• InChI: InChI=1S/C16H17FN2O4S/c1-3-11(2)12-4-7-14(8-5-12)24(22,23)18-16-10-13(19(20)21)6-9-15(16)17/h4-11,18H,3H2,1-2H3
• InChI Key: NIAIGAMQYZROHF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F
• Molecular Formula: C16H17FN2O4S
• Molecular Weight: 352.4 g/mol

Description

4-sec-butyl-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H17FN2O4S and its molecular weight is 352.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.08930636 g/mol and the complexity rating of the compound is 523. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Biochemical Inhibition Studies : Benzenesulfonamides have been synthesized and evaluated for their inhibitory activities against various enzymes, demonstrating significant biochemical relevance. For instance, compounds within this category have been identified as high-affinity inhibitors of kynurenine 3-hydroxylase, showcasing potential for detailed investigation into pathophysiological roles of the kynurenine pathway after neuronal injury (S. Röver et al., 1997). Similarly, derivatives have shown potent inhibition of human carbonic anhydrases I and II, indicating potential therapeutic applications in managing conditions where these enzymes are implicated (H. Gul et al., 2016).

Anticancer and Antimetastatic Activities : Ureido-substituted benzenesulfonamides have been prepared and evaluated, revealing a very interesting profile for the inhibition of tumor-associated enzymes and demonstrating significant antimetastatic activity in models of breast cancer metastasis (F. Pacchiano et al., 2011). This suggests a potential for the development of novel therapeutic agents targeting specific cancer pathways.

Chemical Synthesis and Solid-Phase Applications : Benzenesulfonamides have been utilized as key intermediates in various chemical transformations, including solid-phase synthesis, to yield diverse privileged scaffolds. Their application in mining the chemical space for solid-phase synthesis emphasizes the versatility and utility of these compounds in facilitating complex chemical reactions (Veronika Fülöpová & Miroslav Soural, 2015).

Fluorescent Probing and Sensing : Reaction-based fluorescent probes incorporating benzenesulfonamide units have been developed for selective discrimination of thiophenols over aliphatic thiols, showcasing the potential of these compounds in the development of highly sensitive and selective detection techniques for environmental and biological applications (Z. Wang et al., 2012).